Cas no 27309-55-3 (1-(2-aminophenyl)-2-methylpropan-1-one)

• Product Name: 1-(2-aminophenyl)-2-methylpropan-1-one
• CAS No: 27309-55-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1429961
• PubChem ID: 12297607
• Update Time: 2025-10-29

1-(2-aminophenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-aminophenyl)-2-methyl-
• 1-(2-aminophenyl)-2-methylpropan-1-one
• SCHEMBL637576
• CBA30955
• 27309-55-3
• 1-(2-aminophenyl)-2-methyl-1-propanone
• ZBORFQJDYSRFBH-UHFFFAOYSA-N
• 1-(2-aminophenyl)-2-methyl-propan-1-one
• SCHEMBL18927435
• 1-(2-amino-phenyl)-2-methyl-propan-1-one
• EN300-119641
• 2-isopropylcarbonylaniline
• AKOS014158397
• DTXSID90485827

• Inchi： 1S/C10H13NO/c1-7(2)10(12)8-5-3-4-6-9(8)11/h3-7H,11H2,1-2H3
• InChI Key： ZBORFQJDYSRFBH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)C(C)C

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Additional information on 1-(2-aminophenyl)-2-methylpropan-1-one

Introduction to 1-(2-aminophenyl)-2-methylpropan-1-one (CAS No. 27309-55-3)

1-(2-aminophenyl)-2-methylpropan-1-one, identified by its Chemical Abstracts Service (CAS) number 27309-55-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a phenyl ring substituted with an amino group and an isobutyl side chain, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development.

The compound belongs to the class of aromatic amines, which are widely studied for their role in medicinal chemistry. The presence of both an amino group and a branched alkyl chain makes 1-(2-aminophenyl)-2-methylpropan-1-one a valuable intermediate in the synthesis of more complex molecules. Its unique structural features allow for diverse chemical modifications, enabling researchers to explore various pharmacological pathways.

In recent years, the interest in 1-(2-aminophenyl)-2-methylpropan-1-one has been fueled by its potential applications in the development of novel therapeutic agents. The phenyl ring and amino group provide a scaffold that can be modified to target specific biological pathways. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of 1-(2-aminophenyl)-2-methylpropan-1-one is its role as a precursor in the synthesis of more complex heterocyclic compounds. Heterocycles are essential motifs in many pharmaceuticals, and the ability to construct these rings from simpler precursors like 27309-55-3 is highly advantageous. Researchers have leveraged this compound to develop new methodologies for constructing nitrogen-containing heterocycles, which are crucial for many drug candidates.

The pharmacological potential of 1-(2-aminophenyl)-2-methylpropan-1-one has been explored in several recent studies. For example, researchers have synthesized derivatives of this compound and evaluated their interactions with biological targets such as enzymes and receptors. These studies have revealed that modifications to the isobutyl side chain can significantly alter the pharmacokinetic properties of the molecule, making it a promising candidate for further optimization.

Moreover, the compound's structural similarity to known bioactive molecules has made it a useful tool in computational drug design. By using 27309-55-3 as a reference point, researchers can predict how different structural changes might affect biological activity. This approach has accelerated the discovery process for new drug candidates by allowing virtual screening of large libraries of derivatives.

The synthetic utility of 1-(2-aminophenyl)-2-methylpropan-1-one extends beyond pharmaceutical applications. It has also been employed in materials science, where its aromaticity and reactivity make it suitable for constructing polymers and functional materials. The ability to incorporate this compound into larger molecular frameworks has led to the development of novel materials with enhanced properties such as conductivity or biodegradability.

In conclusion, 1-(2-aminophenyl)-2-methylpropan-1-one (CAS No. 27309-55-3) is a versatile and multifaceted compound with significant implications in both pharmaceuticals and materials science. Its structural features enable diverse chemical modifications, making it a valuable intermediate in synthetic chemistry. The growing body of research on this compound underscores its importance as a building block for future therapeutics and advanced materials.